Cas no 1260665-95-9 (5-Bromo-3-fluoro-2-iodopyridine)

5-Bromo-3-fluoro-2-iodopyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo, fluoro, and iodo groups at the 5, 3, and 2 positions, respectively—enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex heterocyclic frameworks. The electron-withdrawing nature of the halogens also makes it a valuable intermediate for nucleophilic aromatic substitution (SNAr) reactions. This compound’s high purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its versatility in functionalization makes it a preferred choice for developing bioactive molecules and advanced materials.

5-Bromo-3-fluoro-2-iodopyridine structure

1260665-95-9 structure

Product Name:5-Bromo-3-fluoro-2-iodopyridine

CAS No:1260665-95-9

MF:C₅H₂BrFIN

MW:301.882956027985

MDL:MFCD18250716

CID:4691790

PubChem ID:72213503

Update Time:2025-11-02

5-Bromo-3-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 5-BROMO-3-FLUORO-2-IODOPYRIDINE
- KHKQFFYXJLITMF-UHFFFAOYSA-N
- 5-Bromo-3-fluoro-2-iodo-pyridine
- AB73520
- MFCD18250716
- AKOS030629473
- DB-118362
- 1260665-95-9
- SCHEMBL16635090
- AS-43254
- CS-0196635
- 5-Bromo-3-fluoro-2-iodopyridine
- MDL： MFCD18250716
- Inchi： 1S/C5H2BrFIN/c6-3-1-4(7)5(8)9-2-3/h1-2H
- InChI Key： KHKQFFYXJLITMF-UHFFFAOYSA-N
- SMILES： IC1C(=CC(=CN=1)Br)F

Computed Properties

Exact Mass: 300.83994g/mol
Monoisotopic Mass: 300.83994g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 2.3

5-Bromo-3-fluoro-2-iodopyridine Pricemore >>

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abcr	AB475166-1 g	5-Bromo-3-fluoro-2-iodo-pyridine	1260665-95-9		1g	€544.70	2022-03-24
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eNovation Chemicals LLC	D784086-1g	5-BROMO-3-FLUORO-2-IODOPYRIDINE	1260665-95-9	97%	1g	$485	2024-05-24
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